Cas no 160814-68-6 (6H-3,8a-Ethanopyrrolo[1,2-a]pyrazine-1,4-dione,tetrahydro-, (3R)- (9CI))

• Product Name: 6H-3,8a-Ethanopyrrolo[1,2-a]pyrazine-1,4-dione,tetrahydro-, (3R)- (9CI)
• CAS No: 160814-68-6
• MF: C₉H₁₂N₂O₂
• MW: 180.203782081604
• CID: 109593
• PubChem ID: 45099777
• Update Time: 2025-04-18

6H-3,8a-Ethanopyrrolo[1,2-a]pyrazine-1,4-dione,tetrahydro-, (3R)- (9CI) Chemical and Physical Properties

Names and Identifiers

• 6H-3,8a-Ethanopyrrolo[1,2-a]pyrazine-1,4-dione,tetrahydro-, (3R)- (9CI)
• (1R,7R)-5,8-DIAZATRICYCLO[5.2.2.01,5]UNDECANE-6,9-DIONE
• AG-E-10402
• CTK4D0600
• 6H-3,8a-Ethanopyrrolo[1,2-a]pyrazine-1,4-dione,tetrahydro-,(3R)-(9CI)
• (6R)-Tetrahydro-1H-6,8a-(epiminomethano)indolizine-5,9(6H)-dione
• (3R)-tetrahydro-6H-3,8a-Ethanopyrrolo[1,2-a]pyrazine-1,4-dione
• (7R)-5,8-diazatricyclo[5.2.2.01,5]undecane-6,9-dione
• 160814-68-6

• Inchi： 1S/C9H12N2O2/c12-7-6-2-4-9(8(13)10-6)3-1-5-11(7)9/h6H,1-5H2,(H,10,13)/t6-,9?/m1/s1
• InChI Key： AOBHAAYIRWYSIJ-VJSCVCEBSA-N
• SMILES： O=C1C23CCCN2C([C@@H](CC3)N1)=O

Computed Properties

• Exact Mass: 180.09000
• Monoisotopic Mass: 180.09
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 302
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.4A^2
• XLogP3: -0.3

Experimental Properties

• PSA: 49.41000
• LogP: -0.09350